Cas no 2137996-94-0 (5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol)

• Product Name: 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol
• CAS No: 2137996-94-0
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5602836
• PubChem ID: 165479836
• Update Time: 2025-05-21

5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2137996-94-0
• EN300-1117261
• [5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl]methanethiol
• 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol

• Inchi： 1S/C11H17NOS/c1-7(2)8-3-4-11-9(5-8)10(6-14)12-13-11/h7-8,14H,3-6H2,1-2H3
• InChI Key： WVQIZCVEXZYCET-UHFFFAOYSA-N
• SMILES： SCC1C2=C(CCC(C(C)C)C2)ON=1

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27Ų

Additional information on 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol

Comprehensive Guide to 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol (CAS No. 2137996-94-0)

5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol (CAS No. 2137996-94-0) is a specialized organic compound with a unique molecular structure that combines a benzoxazole core with a propan-2-yl substituent and a methanethiol functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in the chemical community.

The molecular formula of 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol reflects its complex structure, which includes a tetrahydrobenzoxazole ring system. This structural feature is particularly noteworthy because benzoxazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methanethiol group further enhances its reactivity, making it a valuable intermediate in organic synthesis.

One of the key areas of interest for CAS No. 2137996-94-0 is its potential role in drug discovery. Recent studies have highlighted the importance of benzoxazole derivatives in the development of new therapeutic agents. For instance, researchers are exploring how modifications to the 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol structure could lead to compounds with improved pharmacokinetic properties. This aligns with the growing demand for novel drug candidates in the pharmaceutical industry, especially for treating complex diseases like cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol is also being investigated for its use in agrochemicals. The compound's unique structure may offer advantages in the design of new pesticides or herbicides, addressing the need for more sustainable and effective crop protection solutions. This is particularly relevant given the increasing global focus on food security and sustainable agriculture.

From a synthetic chemistry perspective, the preparation of CAS No. 2137996-94-0 involves multi-step organic reactions, often starting from readily available precursors. Researchers have developed various synthetic routes to optimize yield and purity, with recent advancements focusing on greener and more efficient methodologies. These developments are in line with the broader trend toward sustainable chemistry practices, which prioritize reduced waste and energy consumption.

The physicochemical properties of 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol are also of significant interest. Its solubility, stability, and reactivity under different conditions are critical factors that influence its applicability in various fields. For example, its stability in aqueous environments may determine its suitability for certain biological applications, while its reactivity with other functional groups could be leveraged in material science.

Market trends indicate a growing demand for specialized chemical intermediates like CAS No. 2137996-94-0. The compound's versatility and potential applications have made it a sought-after material in both academic and industrial settings. Suppliers and manufacturers are increasingly offering high-purity grades of this compound to meet the needs of researchers and developers.

In conclusion, 5-(propan-2-yl)-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanethiol represents a fascinating area of study with broad implications across multiple industries. Its unique structural features, combined with its potential applications, make it a compound of significant interest. As research continues to uncover new uses and synthetic methods, the importance of CAS No. 2137996-94-0 is likely to grow, solidifying its place in the chemical landscape.